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The table below summarizes the key potency data for WH-4-023 from cell-free biochemical assays [1] [2].

Target Kinase / Kinase ICs0 .
Key Selectivity Notes
Group (nM)
Lck 2 Primary target; part of the Src family kinases.
Src 6 Primary target; often tested against multiple Src family
members.
SIK1 10 Member of the Salt-Inducible Kinase family.
SIK2 22 Member of the Salt-Inducible Kinase family.
SIK3 60 Member of the Salt-Inducible Kinase family.
p38a -- Reported >300-fold selectivity vs. Lck/Src.
KDR (VEGFR2) - Reported >300-fold selectivity vs. Lck/Src.

Functional Role in Cellular Research

In cellular studies, WH-4-023 demonstrates specific functional effects by inhibiting its target kinases:

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s548126?utm_src=pdf-body
https://www.smolecule.com/products/s548126?utm_src=pdf-interest
https://www.smolecule.com/products/s548126?utm_src=pdf-body
https://www.selleckchem.com/products/wh-4-023.html
https://www.rndsystems.com/products/wh-4-023_5413
https://www.smolecule.com/products/s548126?utm_src=pdf-body
https://www.smolecule.com/products/s548126?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

e Cardiac Fibrosis Research: A high-content screen showed that WH-4-023 significantly reduced the
expression of key fibrotic markers (procollagen I, a-smooth muscle actin (aSMA), and F-actin) in
human cardiac fibroblasts treated with TGF[3, a profibrotic stimulus. This suggests a potent anti-

fibrotic effect [3].
¢ Pluripotent Stem Cell Maintenance: WH-4-023 is used in specific combination cocktails to support

the self-renewal of naive human embryonic stem cells (hESCs) [2]. Its role in inhibiting Src family
kinases is likely crucial for maintaining this pluripotent state.

Kinase Panel Screening Methodologies

The selectivity profile of a compound like WH-4-023 is typically determined through standardized kinase
panel screening services. The table below compares two major providers and their common assay formats [4]

[5].

Service Provider /

Reaction Biology Promega

Feature

Example Panel 700+ kinases 24 kinases (General Panel)

Size

Common Assay HotSpot (radiometric), 33PanQinase Not specified in detail; optimized

Formats (radiometric), HTRF probe displacement for 384-well plates

Typical Readout % Inhibition at single [compound], or ICso % Inhibition at single [compound],
values or dose-response

Key Advantage Very broad coverage of the kinome; Ideal for initial, broad profiling with
specialty mutant panels a manageable kinase set

The experimental workflow for generating kinase selectivity data generally follows these key stages, from

assay setup to data interpretation [6] [4]:
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Interpreting Selectivity Data

For research and drug development, correctly interpreting selectivity data is crucial [6] [7].

e Multi-Targeted Activity Can Be Beneficial: Inhibiting a specific set of kinases involved in the same
disease pathway can enhance efficacy, as seen with other successful kinase drugs [6].

¢ Cellular Context Matters: Biochemical ICso values show direct binding to a purified kinase. Effects in
cells can differ due to factors like cellular uptake, expression levels of kinases, and complex signaling
network feedback [6] [3].

e Use Appropriate Metrics: Simple metrics like the Standard Selectivity Score (S) calculate the
fraction of kinases inhibited beyond a certain threshold. More sophisticated metrics like the Window
Score (WS) and Ranking Score (RS) account for the potency differences between primary and off-
targets, providing a more nuanced view [7].

Research Applications and Considerations

Based on its profile, WH-4-023 is a suitable tool compound for:

¢ Highly specific inhibition of Lck and Src in biochemical and cellular assays.
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e Studying the role of SIK family kinases without major interference from a large number of off-
targets.

e Use in complex biological systems like stem cell culture and fibroblast signaling, where its
selectivity helps in attributing observed effects to the intended targets [3] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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